molecular formula C22H17Cl2N3OS B4161884 6-chloro-N-[2-(methylthio)phenyl]-2-(3-pyridinyl)-4-quinolinecarboxamide hydrochloride

6-chloro-N-[2-(methylthio)phenyl]-2-(3-pyridinyl)-4-quinolinecarboxamide hydrochloride

Cat. No.: B4161884
M. Wt: 442.4 g/mol
InChI Key: BFDISJUOEXYHLX-UHFFFAOYSA-N
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Description

“6-chloro-N-[2-(methylthio)phenyl]-2-(3-pyridinyl)-4-quinolinecarboxamide hydrochloride” is a chemical compound with the molecular formula C22H16ClN3OS . It’s also known as chlorantraniliprole . It’s used as an insecticide, effectively and selectively activating the ryanodine receptor .


Molecular Structure Analysis

The molecular structure of this compound consists of a quinoline ring attached to a pyridine ring and a phenyl ring. The phenyl ring has a methylthio group attached to it .


Physical and Chemical Properties Analysis

This compound has a molecular weight of 483.146 and a density of 1.7±0.1 g/cm3. It has a boiling point of 526.6±50.0 °C at 760 mmHg and a melting point of 208 - 210 °C .

Mechanism of Action

As an insecticide, this compound works by selectively activating the ryanodine receptor. It has an EC50 value of 40 nM and 50 nM for the ryanodine receptor of Drosophila melanogaster and H. virescens, respectively .

Safety and Hazards

The compound has low acute mammalian toxicity, with an acute oral LD50 in rats of > 5000 mg/kg. In a 90-day study, there was little to no toxicity at doses up to 1500 mg/kg/day .

Properties

IUPAC Name

6-chloro-N-(2-methylsulfanylphenyl)-2-pyridin-3-ylquinoline-4-carboxamide;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H16ClN3OS.ClH/c1-28-21-7-3-2-6-19(21)26-22(27)17-12-20(14-5-4-10-24-13-14)25-18-9-8-15(23)11-16(17)18;/h2-13H,1H3,(H,26,27);1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BFDISJUOEXYHLX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CSC1=CC=CC=C1NC(=O)C2=CC(=NC3=C2C=C(C=C3)Cl)C4=CN=CC=C4.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H17Cl2N3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

442.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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